
Technical Guide: Physicochemical Properties of
Cy5.5-SE

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cy5.5-SE

Cat. No.: B1517145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of

Cyanine5.5 succinimidyl ester (Cy5.5-SE), a near-infrared (NIR) fluorescent dye widely utilized

in biological imaging and labeling.

Core Molecular Data
The molecular weight and chemical formula are fundamental parameters for quantitative

experimental design, including stoichiometry calculations for conjugation reactions and

preparation of stock solutions. It is important to note that variations in the reported molecular

weight and formula can exist between different suppliers, potentially due to differences in the

counter-ions or salt forms of the compound.

The following table summarizes the key molecular data for Cy5.5-SE.
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Parameter Value Reference

Molecular Weight 1014.13 g/mol [1]

1303.6 g/mol [2]

1317.7 g/mol

716.31 g/mol [3]

Chemical Formula C45H47N3O16S [1]

C45H44N3O16S4·3C6H15NH

C44H46ClN3O4

Note: The significant variation in molecular weight and formula highlights the importance of

consulting the certificate of analysis provided by the specific supplier for the lot number being

used.

Physicochemical Properties and Applications
Cy5.5-SE is an amine-reactive fluorescent dye, with the succinimidyl ester (SE) group enabling

covalent labeling of primary amines on proteins, antibodies, peptides, and amine-modified

oligonucleotides. This conjugation is typically performed under mild basic conditions (pH 8.5 ±

0.5) for optimal reaction efficiency.

The resulting Cy5.5 conjugates exhibit bright fluorescence in the near-infrared spectrum, which

is advantageous for in vivo imaging and other applications where minimizing background

autofluorescence from biological samples is critical.

Data Relationship Diagram
The following diagram illustrates the fundamental relationship between the compound name, its

chemical formula, and its molecular weight.
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Caption: Relationship between Cy5.5-SE, its chemical formula, and molecular weight.

Experimental Considerations
Stock Solution Preparation: To prepare a stock solution, anhydrous DMSO is commonly used.

For example, to create a 10 mM stock solution, the appropriate volume of DMSO is added to

the vial of Cy5.5-SE, followed by thorough mixing.

Labeling Protocol: For protein labeling, a protein concentration of 2 mg/mL is recommended for

optimal efficiency. The pH of the protein solution should be maintained at 8.5 ± 0.5. A common

molar ratio of Cy5.5-SE to protein is approximately 10:1. The reaction is typically incubated in

the dark at room temperature for about 60 minutes with gentle mixing.

Storage: Cy5.5-SE should be stored at -20°C and protected from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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